Cas no 1701449-15-1 (3-Chloro-5-ethoxy-4-isopropoxyphenylboronic acid)

• Product Name: 3-Chloro-5-ethoxy-4-isopropoxyphenylboronic acid
• CAS No: 1701449-15-1
• MF: C₁₁H₁₆BClO₄
• MW: 258.506342887878
• MDL: MFCD20529442
• CID: 4611669
• Update Time: 2025-10-29

3-Chloro-5-ethoxy-4-isopropoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-ethoxy-4-isopropoxyphenylboronic acid
• (3-chloro-5-ethoxy-4-propan-2-yloxyphenyl)boronic acid
• (3-Chloro-5-ethoxy-4-isopropoxyphenyl)boronic acid
• BTC44915
• Y2551

• MDL： MFCD20529442
• Inchi： 1S/C11H16BClO4/c1-4-16-10-6-8(12(14)15)5-9(13)11(10)17-7(2)3/h5-7,14-15H,4H2,1-3H3
• InChI Key： KTZJZSPROBKOSX-UHFFFAOYSA-N
• SMILES： ClC1=CC(B(O)O)=CC(=C1OC(C)C)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 228
• Topological Polar Surface Area: 58.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Chloro-5-ethoxy-4-isopropoxyphenylboronic acid

Introduction to 3-Chloro-5-ethoxy-4-isopropoxyphenylboronic Acid (CAS No. 1701449-15-1) and Its Applications in Modern Chemical Biology

3-Chloro-5-ethoxy-4-isopropoxyphenylboronic acid, with the chemical identifier CAS No. 1701449-15-1, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of phenylboronic acids, which are widely recognized for their utility in various synthetic and biological applications. The unique structural features of this molecule, including the presence of a chloro, ethoxy, and isopropoxy substituents on the aromatic ring, make it a versatile intermediate in the synthesis of complex organic molecules.

The significance of 3-Chloro-5-ethoxy-4-isopropoxyphenylboronic acid lies in its role as a key building block in the development of novel therapeutic agents. Boronic acids, in general, have been extensively studied for their ability to form reversible covalent bonds with diols, a property that is exploited in various biochemical processes. This characteristic has made phenylboronic acids particularly valuable in the design of inhibitors targeting enzymes such as glycosidases and kinases. The specific substitution pattern in 3-Chloro-5-ethoxy-4-isopropoxyphenylboronic acid enhances its reactivity and selectivity, making it an attractive candidate for further derivatization and functionalization.

In recent years, there has been a surge in research focused on the development of boron-containing compounds for medicinal applications. One of the most notable areas of interest is the use of boronated compounds in targeted cancer therapies. For instance, boron neutron capture therapy (BNCT) leverages the unique properties of boron to selectively target and destroy cancer cells while minimizing damage to healthy tissues. Compounds like 3-Chloro-5-ethoxy-4-isopropoxyphenylboronic acid serve as precursors for synthesizing boronated derivatives that can be incorporated into BNCT agents.

The pharmaceutical industry has also explored the potential of 3-Chloro-5-ethoxy-4-isopropoxyphenylboronic acid in the development of small-molecule drugs targeting neurological disorders. Studies have demonstrated that certain boronic acid derivatives can cross the blood-brain barrier and interact with specific neurotransmitter receptors or enzymes involved in neurodegenerative diseases. The chloro, ethoxy, and isopropoxy groups in this compound contribute to its ability to modulate these interactions, making it a promising candidate for further investigation.

Another emerging application of 3-Chloro-5-ethoxy-4-isopropoxyphenylboronic acid is in the field of materials science. Boron-containing polymers and coatings have shown exceptional properties such as high thermal stability and chemical resistance. The incorporation of this compound into polymer matrices can enhance the performance characteristics of these materials, leading to innovative applications in aerospace, automotive, and electronics industries.

The synthesis of 3-Chloro-5-ethoxy-4-isopropoxyphenylboronic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to introduce the desired substituents onto the aromatic ring. The use of high-performance analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is crucial for characterizing the structure and purity of the final product.

Recent advancements in computational chemistry have further enhanced our understanding of the reactivity and biological activity of 3-Chloro-5-ethoxy-4-isopropoxyphenylboronic acid. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These insights are invaluable for designing modified derivatives with improved pharmacological properties. Additionally, computational methods have been used to predict potential side effects and metabolic pathways, aiding in the optimization of drug candidates.

The environmental impact of synthesizing and using 3-Chloro-5-ethoxy-4-isopropoxyphenylboronic acid is another critical consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Solvent-free reactions and catalytic processes are being explored as alternatives to traditional methods. These sustainable approaches not only reduce environmental footprint but also lower production costs, making pharmaceuticals more accessible.

In conclusion, 3-Chloro-5-ethoxy-4-isoprop oxyphenylboronic acid (CAS No. 1701449-15 -1) is a multifaceted compound with significant potential across multiple industries. Its applications in pharmaceuticals, materials science, and environmental chemistry highlight its versatility and importance. As research continues to uncover new uses for this compound, it is likely to play an even greater role in advancing scientific innovation and technological progress.